![molecular formula C8H6N2O3 B1628172 6-Aminobenzo[d]oxazole-2-carboxylic acid CAS No. 372953-12-3](/img/structure/B1628172.png)
6-Aminobenzo[d]oxazole-2-carboxylic acid
Overview
Description
6-Aminobenzo[d]oxazole-2-carboxylic acid is a heterocyclic compound . It is a derivative of oxazoline, which is a five-membered heterocyclic species having one nitrogen and one oxygen in its backbone . This compound is a fundamental part of some clinically applied anticancer drugs .
Synthesis Analysis
The synthesis of oxazoline derivatives, including 6-Aminobenzo[d]oxazole-2-carboxylic acid, has been a subject of interest in synthetic organic chemistry . A new strategy for oxazoline synthesis from carboxylic acids and amino alcohols was established in the presence of a boronic acid catalyst . The condensation of acids with amino alcohols in refluxing xylene led to the oxazoline product .Molecular Structure Analysis
The molecular formula of 6-Aminobenzo[d]oxazole-2-carboxylic acid is C8H6N2O3 . It has a molecular weight of 178.14 .Chemical Reactions Analysis
Oxazoline derivatives, including 6-Aminobenzo[d]oxazole-2-carboxylic acid, have been synthesized using various substrates such as amino alcohols, carboxylic acids, carbonyl compounds, and alkenes . The synthesis of these compounds is still an active area of research .Mechanism of Action
While the specific mechanism of action for 6-Aminobenzo[d]oxazole-2-carboxylic acid is not mentioned in the search results, it’s worth noting that oxazoline derivatives are noticeable for their biological activities . They have a wide range of applications mainly in the field of pharmaceuticals, industrial, natural product chemistry, polymers, and so on .
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-amino-1,3-benzoxazole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3/c9-4-1-2-5-6(3-4)13-7(10-5)8(11)12/h1-3H,9H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHDNFSYZQTUVCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1N)OC(=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10573518 |
Source
|
| Record name | 6-Amino-1,3-benzoxazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10573518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Aminobenzo[d]oxazole-2-carboxylic acid | |
CAS RN |
372953-12-3 |
Source
|
| Record name | 6-Amino-1,3-benzoxazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10573518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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